Cas no 2231761-98-9 (Bistachybotrysin E)

• Product Name: Bistachybotrysin E
• CAS No: 2231761-98-9
• MF: C₄₇H₆₄O₉
• MW: 773
• CID: 4670234
• PubChem ID: 146683294
• Update Time: 2025-10-28

Bistachybotrysin E Chemical and Physical Properties

Names and Identifiers

• Bistachybotrysin E
• 2231761-98-9
• CHEBI:210376
• (3R,4aS,7R,7'S,8R,8'S,8aS)-7'-[(3R,4aS,7R,8R,8aS)-3,4'-dihydroxy-6'-(hydroxymethyl)-4,4,7,8a-tetramethylspiro[2,3,4a,5,6,7-hexahydro-1H-naphthalene-8,2'-3H-1-benzouran]-7'-yl]-3,4'-dihydroxy-8'-methoxy-4,4,7,8a-tetramethylspiro[2,3,4a,5,6,7-hexahydro-1H-naphthalene-8,2'-7,8-dihydro-3H-cyclopenta[g][1]benzouran]-6'-one
• AKOS040762588
• Stachartarin B
• (3R,4aS,7R,7'S,8R,8'S,8aS)-7'-((3R,4aS,7R,8R,8aS)-3,4'-dihydroxy-6'-(hydroxymethyl)-4,4,7,8a-tetramethylspiro(2,3,4a,5,6,7-hexahydro-1H-naphthalene-8,2'-3H-1-benzofuran)-7'-yl)-3,4'-dihydroxy-8'-methoxy-4,4,7,8a-tetramethylspiro(2,3,4a,5,6,7-hexahydro-1H-naphthalene-8,2'-7,8-dihydro-3H-cyclopenta(g)(1)benzofuran)-6'-one
• (3R,4aS,7R,7'S,8R,8'S,8aS)-7'-[(3R,4aS,7R,8R,8aS)-3,4'-dihydroxy-6'-(hydroxymethyl)-4,4,7,8a-tetramethylspiro[2,3,4a,5,6,7-hexahydro-1H-naphthalene-8,2'-3H-1-benzofuran]-7'-yl]-3,4'-dihydroxy-8'-methoxy-4,4,7,8a-tetramethylspiro[2,3,4a,5,6,7-hexahydro-1H-naphthalene-8,2'-7,8-dihydro-3H-cyclopenta[g][1]benzofuran]-6'-one

• Inchi： InChI=1S/C47H64O9/c1-23-10-12-31-42(3,4)33(51)14-16-44(31,7)46(23)20-27-29(49)18-25(22-48)35(39(27)55-46)37-38(53)26-19-30(50)28-21-47(56-40(28)36(26)41(37)54-9)24(2)11-13-32-43(5,6)34(52)15-17-45(32,47)8/h18-19,23-24,31-34,37,41,48-52H,10-17,20-22H2,1-9H3
• InChI Key： MNXSMYRWPCDCOZ-UHFFFAOYSA-N
• SMILES： COC1C(C(=O)c2cc(O)c3CC4(Oc3c12)C(C)CCC1C(C)(C)C(O)CCC41C)c1c2OC3(Cc2c(O)cc1CO)C(C)CCC1C(C)(C)C(O)CCC31C

Computed Properties

• Exact Mass: 772.45503361g/mol
• Monoisotopic Mass: 772.45503361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 56
• Rotatable Bond Count: 3
• Complexity: 1550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Color/Form: Powder

Bistachybotrysin E Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignans, neolignans and related compounds
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds

Additional information on Bistachybotrysin E

Exploring Bistachybotrysin E (CAS No. 2231761-98-9): A Promising Bioactive Compound

Bistachybotrysin E (CAS No. 2231761-98-9) is a naturally occurring bioactive compound that has garnered significant attention in recent years due to its potential applications in pharmaceuticals and biotechnology. This compound belongs to the family of secondary metabolites produced by fungi, particularly those in the Stachybotrys genus. Researchers are increasingly interested in Bistachybotrysin E for its unique structural properties and biological activities, which may offer new avenues for drug development and therapeutic interventions.

The chemical structure of Bistachybotrysin E features a complex arrangement of aromatic rings and functional groups, contributing to its diverse biological effects. Studies have shown that this compound exhibits notable antioxidant and anti-inflammatory properties, making it a subject of interest for treating conditions related to oxidative stress and chronic inflammation. Additionally, preliminary research suggests that Bistachybotrysin E may have antimicrobial and anticancer potential, though further studies are needed to fully elucidate its mechanisms of action.

One of the most exciting aspects of Bistachybotrysin E is its potential role in neuroprotection. With the rising global prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's, scientists are actively exploring natural compounds that could mitigate neuronal damage. Early laboratory studies indicate that Bistachybotrysin E may help protect nerve cells from oxidative damage, sparking optimism about its future applications in neurology.

The production and extraction of Bistachybotrysin E present interesting challenges and opportunities for biotechnologists. As a fungal metabolite, its yield can be influenced by various factors including growth conditions, nutrient availability, and strain selection. Researchers are investigating optimized fermentation techniques to enhance the production of this valuable compound, which could facilitate its broader use in research and potential clinical applications.

In the context of current trends in natural product drug discovery, Bistachybotrysin E represents an intriguing candidate. The pharmaceutical industry is increasingly turning to nature-derived compounds as sources of new therapeutics, particularly for complex diseases where synthetic drugs have shown limitations. This shift aligns with growing consumer preference for natural remedies and plant-based medicine, making compounds like Bistachybotrysin E particularly relevant in today's healthcare landscape.

Quality control and standardization of Bistachybotrysin E preparations are critical considerations for researchers and potential manufacturers. Advanced analytical techniques such as HPLC (High Performance Liquid Chromatography) and mass spectrometry are employed to characterize and quantify this compound in various matrices. These methods ensure the reliability and reproducibility of research findings involving Bistachybotrysin E, which is essential for its progression from laboratory studies to potential clinical applications.

The safety profile of Bistachybotrysin E is an area of active investigation. While initial toxicity studies have shown promising results regarding its safety at certain concentrations, comprehensive pharmacological evaluations are necessary to determine appropriate dosage ranges and potential side effects. This research is particularly important as scientists explore the compound's therapeutic window for various potential applications.

From a commercial perspective, the market for specialized bioactive compounds like Bistachybotrysin E is expanding. Pharmaceutical companies, nutraceutical manufacturers, and research institutions are showing growing interest in such molecules, driving demand for high-quality standards and reliable supply chains. The unique properties of Bistachybotrysin E position it well in this emerging market, particularly for applications in functional foods and dietary supplements.

Future research directions for Bistachybotrysin E may include structure-activity relationship studies to identify the most pharmacologically active components of the molecule, formulation development to enhance its bioavailability, and clinical trials to evaluate its efficacy in various therapeutic contexts. The compound's versatility suggests it could have applications across multiple medical specialties, from neurology to oncology.

For researchers working with Bistachybotrysin E, proper storage conditions are essential to maintain the compound's stability. Recommendations typically include protection from light and moisture, with optimal storage temperatures varying depending on the specific formulation. These considerations are crucial for ensuring the integrity of research samples and potential commercial products containing this bioactive molecule.

The discovery and investigation of compounds like Bistachybotrysin E highlight the importance of biodiversity conservation and the potential value of lesser-known fungal species. As scientists continue to explore nature's chemical diversity, previously overlooked organisms may yield valuable bioactive molecules with significant medical or industrial applications.

In conclusion, Bistachybotrysin E (CAS No. 2231761-98-9) represents an exciting area of research at the intersection of mycology, chemistry, and pharmacology. Its diverse biological activities and potential therapeutic applications make it a compound worthy of continued investigation. As research progresses, we may see this fungal metabolite play an important role in addressing various health challenges, contributing to the growing arsenal of nature-derived therapeutic agents.